Cas no 1016231-40-5 (4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid)
1016231-40-5 structure
Product Name:4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid
CAS No:1016231-40-5
MF:C6H2BBrF4O2
MW:272.787495136261
MDL:MFCD05664311
CID:840075
PubChem ID:24881479
Update Time:2025-04-19
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Chemical and Physical Properties
Names and Identifiers
-
- (4-Bromo-2,3,5,6-tetrafluorophenyl)boronic acid
- 4-Bromo-2,3,5,6-tetrafluorophenylboronic acid
- Boronic acid, B-(4-bromo-2,3,5,6-tetrafluorophenyl)-
- F76150
- J-000454
- BS-19102
- SCHEMBL3318908
- (4-Bromo-2,3,5,6-tetrafluorophenyl)boronicacid
- AB22353
- CS-0174717
- DTXSID90584400
- MFCD05664311
- 1016231-40-5
- AKOS015834918
- 4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid
-
- MDL： MFCD05664311
- Inchi： 1S/C6H2BBrF4O2/c8-2-5(11)3(9)1(7(13)14)4(10)6(2)12/h13-14H
- InChI Key： WFADCDXWIFNRJC-UHFFFAOYSA-N
- SMILES： BrC1=C(C(=C(B(O)O)C(=C1F)F)F)F
Computed Properties
- Exact Mass: 271.92700
- Monoisotopic Mass: 271.92673g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- Density: 1.95±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 150-154 °C (lit.)
- Solubility: Slightly soluble (7.9 g/l) (25 º C),
- PSA: 40.46000
- LogP: 0.68530
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B688913-25mg |
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid |
1016231-40-5 | 25mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B688913-50mg |
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid |
1016231-40-5 | 50mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B688913-100mg |
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid |
1016231-40-5 | 100mg |
$ 87.00 | 2023-04-18 | ||
| TRC | B688913-250mg |
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid |
1016231-40-5 | 250mg |
$ 98.00 | 2023-04-18 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B165449-1g |
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid |
1016231-40-5 | 95% | 1g |
¥970.90 | 2023-09-04 | |
| Apollo Scientific | PC901437-1g |
4-Bromo-2,3,5,6-tetrafluorophenylboronic acid |
1016231-40-5 | 95% | 1g |
£249.00 | 2025-02-22 | |
| Chemenu | CM135809-1g |
(4-bromo-2,3,5,6-tetrafluorophenyl)boronic acid |
1016231-40-5 | 95% | 1g |
$267 | 2023-01-13 | |
| Chemenu | CM135809-5g |
(4-bromo-2,3,5,6-tetrafluorophenyl)boronic acid |
1016231-40-5 | 95% | 5g |
$930 | 2023-01-13 | |
| abcr | AB271687-1 g |
4-Bromo-2,3,5,6-tetrafluorophenylboronic acid; 95% |
1016231-40-5 | 1g |
€297.00 | 2023-04-26 | ||
| abcr | AB271687-5 g |
4-Bromo-2,3,5,6-tetrafluorophenylboronic acid; 95% |
1016231-40-5 | 5g |
€1062.00 | 2023-04-26 |
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Suppliers
Amadis Chemical Company Limited
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(CAS:1016231-40-5)4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid
Order Number:A1102068
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:34
Price ($):150.0/518.0
Email:sales@amadischem.com
4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid Related Literature
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1016231-40-5)4-Bromo-2,3,5,6-tetrafluorophenylboronic Acid
Purity:99%/99%
Quantity:1g/5g
Price ($):150.0/518.0